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Compound of Interest

Compound Name: Dipropoxy(dipropyl)silane

Cat. No.: B15468136

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the use of Dipropoxy(dipropyl)silane
as a coupling agent to enhance adhesion between organic polymers and inorganic substrates.
The information is intended for research and development applications.

Introduction

Dipropoxy(dipropyl)silane is a dialkoxy-dialkylsilane that can function as a molecular bridge
between inorganic and organic materials. The dipropoxy groups can hydrolyze in the presence
of water to form reactive silanol groups, which can then condense with hydroxyl groups on the
surface of inorganic substrates (e.g., glass, metal oxides, silica) to form stable covalent bonds.
The dipropyl groups are designed to interact with an organic polymer matrix, improving
adhesion and, consequently, the mechanical and physical properties of the resulting composite
material. Silane coupling agents are utilized to improve the bond between two different types of
materials.[1]

Physical and Chemical Properties

While specific experimental data for Dipropoxy(dipropyl)silane is limited in publicly available
literature, the properties of structurally similar dialkoxy-dialkylsilanes can provide guidance.
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Value (for similar
Property Source
compounds)

C10H2402Si (for
Molecular Formula ] ] ] [2]
Diethyl(dipropoxy)silane)

) 204.38 g/mol (for
Molecular Weight ) ) ) [2]
Diethyl(dipropoxy)silane)

17985-18-1 (for
CAS Number ) ) ) [1]
Diethyl(dipropoxy)silane)

logP (Octanol/Water Partition 3.32160 (for 1]

Coefficient) Diethyl(dipropoxy)silane)
Water Solubility (logl0WS in -0.15 (Calculated for 3]
mol/l) Diethoxy(dipropoxy)silane)

Mechanism of Action: Hydrolysis and Condensation

The efficacy of Dipropoxy(dipropyl)silane as a coupling agent relies on a two-step reaction
mechanism: hydrolysis and condensation.[4]

o Hydrolysis: The dipropoxy groups (-OCH2CH2CH3) react with water to form silanol groups (-
OH) and propanol as a byproduct. This reaction is typically catalyzed by acid or base.[5] The
rate of hydrolysis is influenced by pH, with a minimum rate around pH 7.[5]

o Condensation: The newly formed silanol groups are reactive and can condense with hydroxyl
groups present on the surface of an inorganic substrate, forming stable siloxane bonds (Si-
O-Substrate). The silanol groups can also condense with each other to form a polysiloxane
network on the surface.[4]
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Step 1: Hydrolysis

Water (H20)
Catalyst (Acid or Base; Dipropy!silanediol Propanol (R'OH)
Dipropoxy(dipropyl)silane (R2Si(OH)2)
(R2Si(OR)2)

Step 2: Condensation

Inorganic Substrate
with -OH groups
T

Coupled Substrate
(Substrate-O-SiR2-...)

Dipropylsilanediol
(R2Si(OH)2)
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(Clean and Dry Substrate)

l

Prepare 1-2% Silane Solution
in Alcohol/Water (pH 4.5-5.5)

Apply Silane Solution
(Immerse, Wipe, or Spray)
(Rinse with Pure AIcohoI)

Cure
(Room Temp or Oven)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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silane-as-a-coupling-agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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